Cas no 1334815-52-9 ((2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine)

• Product Name: (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine
• CAS No: 1334815-52-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6154064
• PubChem ID: 40571644
• Update Time: 2025-07-20

(2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine
• SCHEMBL22885190
• EN300-1804986
• 1334815-52-9

• Inchi： 1S/C11H15NO2/c1-8(12)6-9-2-3-10-11(7-9)14-5-4-13-10/h2-3,7-8H,4-6,12H2,1H3/t8-/m0/s1
• InChI Key： HDECLNXLHDXDKE-QMMMGPOBSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C[C@H](C)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine

Introduction to (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 1334815-52-9 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Specifically, the product name (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine refers to a chiral amine derivative featuring a benzodioxin moiety. This unique structural framework has opened up new avenues for research, particularly in the development of novel pharmaceuticals and bioactive molecules.

Benzodioxin derivatives are well-known for their diverse biological activities, and the specific configuration of the stereocenter at the (2S) position in this compound adds an additional layer of complexity and interest. The benzodioxin ring system, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is commonly found in natural products and has been explored for its potential pharmacological effects. The presence of this motif in combination with a propan-2-amine side chain suggests that this compound may exhibit interesting interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules, allowing researchers to explore their biological properties with greater precision. The synthesis of enantiomerically pure compounds like (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine is crucial for understanding stereoselective interactions in biological systems. This has been particularly important in drug discovery, where the stereochemistry of a molecule can significantly influence its efficacy and safety.

In the realm of pharmaceutical research, the exploration of benzodioxin derivatives has led to several promising candidates for treating various diseases. The structural features of these compounds make them attractive for further development as potential therapeutic agents. For instance, studies have shown that certain benzodioxin derivatives exhibit anti-inflammatory, analgesic, and even neuroprotective properties. The amine functional group in (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine suggests that it may interact with neurotransmitter systems or other biological pathways involved in these effects.

The CAS number 1334815-52-9 provides a unique identifier for this compound, facilitating its use in scientific literature and databases. This standardized nomenclature is essential for ensuring clarity and consistency across different research groups and publications. The detailed characterization of this compound using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has been instrumental in confirming its structure and purity.

One of the most exciting aspects of studying compounds like (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine is the potential for structure-based drug design. By understanding how these molecules interact with their biological targets at the molecular level, researchers can make informed modifications to improve their potency and selectivity. This approach has been successful in developing drugs that target enzymes, receptors, and other critical proteins involved in disease pathways.

The benzodioxin scaffold is particularly interesting because it can be modified in various ways to tailor its biological activity. For example, substituents can be introduced at different positions on the ring system to alter electronic properties or steric hindrance. Additionally, the propan-2-amine moiety provides a handle for further functionalization, allowing chemists to create derivatives with enhanced properties. These modifications can be guided by computational modeling and high-throughput screening techniques to identify promising candidates more efficiently.

In recent years, there has been growing interest in exploring natural product-inspired molecules for drug development. Many biologically active compounds are derived from plants or microorganisms and have unique structural features that make them effective therapeutics. The benzodioxin derivatives fall into this category, as they are often found in natural products and have been evolutionarily optimized for biological activity. By studying these compounds, researchers can gain insights into how nature has designed molecules with specific functions.

The synthesis of complex molecules like (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-amine also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic benefits. By combining expertise from different fields, researchers can tackle complex challenges and develop innovative solutions for treating human diseases.

In conclusion, the compound with CAS number 1334815-52-9 represents an exciting example of how structural complexity can lead to novel biological activities. The product name (2S)-1-(2,3-dihydro-1,4-benzodioxin-6-ylopropanal amine) underscores its unique chemical features and potential therapeutic applications. As research continues to uncover new aspects of this molecule's biology and chemistry，it is likely to play an important role in future drug development efforts。